![molecular formula C5H6ClNOS B8756965 O-[(2-Chlorothiophen-3-yl)methyl]hydroxylamine CAS No. 89972-70-3](/img/structure/B8756965.png)
O-[(2-Chlorothiophen-3-yl)methyl]hydroxylamine
Cat. No. B8756965
M. Wt: 163.63 g/mol
InChI Key: RYCWBKFDCFJGAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=C1c2ccccc2C(=O)N1OCc1ccsc1Cl
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:22][CH2:23][OH:24].[Cl:1][c:2]1[s:3][cH:4][cH:5][c:6]1[CH2:7][O:8][N:9]1[C:10](=[O:11])[c:12]2[cH:13][cH:14][cH:15][cH:16][c:17]2[C:18]1=[O:19].[NH2:20][NH2:21]>>[Cl:1][c:2]1[s:3][cH:4][cH:5][c:6]1[CH2:7][O:8][NH2:9]
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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NOCc1ccsc1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
